Cas no 862112-26-3 (CHEMHERE CHEM78729)

• Product Name: CHEMHERE CHEM78729
• CAS No: 862112-26-3
• MF: C₆H₆F₃N₃O₂
• MW: 209.125951290131
• CID: 4661838
• Update Time: 2025-05-18

CHEMHERE CHEM78729 Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
• CHEMHERE CHEM78729

• Inchi： 1S/C6H6F3N3O2/c1-2-14-5(13)3-4(6(7,8)9)11-12-10-3/h2H2,1H3,(H,10,11,12)
• InChI Key： XBNJMJXBFYMNAL-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=C(C(OCC)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on CHEMHERE CHEM78729

Introduction to Compound with CAS No. 862112-26-3 and Product Name CHEMHERE CHEM78729

The compound with the CAS number 862112-26-3 and the product name CHEMHERE CHEM78729 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. Its molecular composition and functional groups make it a promising candidate for further investigation, particularly in the development of novel pharmaceutical agents.

Recent studies have highlighted the importance of small molecules like CAS No. 862112-26-3 in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The structural features of this compound suggest that it may interact with specific targets in the body, leading to therapeutic effects. For instance, its ability to inhibit certain enzymes or receptors has been observed in preclinical studies, indicating its potential as an anti-inflammatory agent.

The product CHEMHERE CHEM78729 is designed to provide researchers with high-purity samples of this compound, ensuring consistency and reliability in experimental settings. This is crucial for conducting rigorous studies that can translate into clinical applications. The availability of such high-quality reagents facilitates the exploration of new drug targets and mechanisms of action, thereby accelerating the drug discovery process.

In the context of current biomedical research, compounds like CAS No. 862112-26-3 are being investigated for their potential role in treating chronic diseases. For example, studies have shown that certain analogs of this compound can modulate immune responses, making them attractive candidates for immunotherapy applications. The structural diversity inherent in this class of compounds allows for the design of derivatives with enhanced pharmacological properties.

The synthesis and characterization of CHEMHERE CHEM78729 have been optimized to meet the demands of modern research laboratories. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the identity and purity of the compound. These analytical methods are essential for ensuring that researchers receive materials that meet stringent quality standards.

One of the key advantages of working with CAS No. 862112-26-3 is its versatility in chemical modifications. Researchers can introduce various functional groups or alter its core structure to develop new derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery, where optimizing a molecule's pharmacokinetic profile is critical for its clinical success.

Current research trends indicate that small molecules like CHEMHERE CHEM78729 are increasingly being used in combination therapies. By pairing this compound with other agents that target different pathways, researchers aim to achieve synergistic effects that enhance therapeutic outcomes. Such approaches are particularly relevant in addressing complex diseases that involve multiple biological processes.

The chemical properties of CAS No. 862112-26-3 also make it a valuable tool for studying molecular interactions at the cellular level. Techniques such as surface plasmon resonance (SPR) and X-ray crystallography have been utilized to understand how this compound binds to its targets. These insights are crucial for designing drugs that can effectively interact with biological systems without unintended side effects.

In conclusion, the compound with CAS number 862112-26-3 and the product name CHEMHERE CHEM78729 represent a significant contribution to the field of chemical and biomedical research. Its unique properties and potential applications make it a promising candidate for further investigation and development. As research continues to uncover new therapeutic avenues, compounds like these will play an increasingly important role in advancing medical science.